{[3-(carboxymethyl)-4-methyl-2-oxo-2H-chromen-7-yl]oxy}(phenyl)acetic acid

• CAS: 701282-72-6
• Molecular Formula: C20H16O7
• Molecular Weight: 368.341
• SMILES: CC1=C(C(=O)OC2=C1C=CC(=C2)OC(C3=CC=CC=C3)C(=O)O)CC(=O)O
• InChI: InChI=1S/C20H16O7/c1-11-14-8-7-13(9-16(14)27-20(25)15(11)10-17(21)22)26-18(19(23)24)12-5-3-2-4-6-12/h2-9,18H,10H2,1H3,(H,21,22)(H,23,24)
• InChIKey: NQHVNLINTKEZCO-UHFFFAOYSA-N
• Solubility: not available

{[3-(Carboxymethyl)-4-methyl-2-oxo-2H-chromen-7-yl]oxy}(phenyl)acetic acid – Chemical Identity and Screening Origin

The compound {[3-(carboxymethyl)-4-methyl-2-oxo-2H-chromen-7-yl]oxy}(phenyl)acetic acid (CAS 701282-72-6) is a fully synthetic coumarin derivative with a 4-methyl-2H-chromen-2-one core bearing a carboxymethyl group at the 3‑position and a phenylacetic acid moiety linked via an ether bridge at the 7‑position. Its molecular formula is C₂₀H₁₆O₇ and its monoisotopic mass is 368.0896 Da . The compound is distributed as a screening library member by ChemBridge (catalog ID 7785565) and InterBioScreen (STOCK1N-37052). Limited bioactivity data from the Molbic database indicate weak but measurable inhibition of the Endothelin‑1 receptor (IC₅₀ = 69 000 nM) and Protein arginine N‑methyltransferase 6 (IC₅₀ = 430 000 nM) [1].

3-Carboxymethyl coumarin scaffold enables SAR exploration of polar substitution effects

Screening probe for endothelin-1 and PRMT6 target families (weak inhibition context)

Supports lipophilicity–solubility balance studies without basic amine introduction

• [1] Molbic/IDRB Lab. Compound CP0067692 bioactivity data. Available at: https://molbic.idrblab.net/data/compound/details/CP0067692 (accessed 2026-04-30). View Source

3-Carboxymethyl Substitution: Non-Interchangeability with Des-Carboxymethyl Analog

The des‑carboxymethyl analog [(4‑methyl‑2‑oxo‑2H‑chromen‑7‑yl)oxy](phenyl)acetic acid (C₁₈H₁₄O₅) lacks the 3‑carboxymethyl group that is present in the target compound. This single structural difference produces substantial changes in the physicochemical fingerprint: the target compound exhibits a lower computed logP (2.24 vs. 3.10) and higher aqueous solubility (LogSW –3.40 vs. –4.11) . In addition, the target compound provides an extra hydrogen‑bond donor (the carboxymethyl carboxylic acid) that is absent in the analog . These physicochemical shifts are accompanied by a divergent bioactivity signature – the target compound engages the Endothelin‑1 receptor and Protein arginine N‑methyltransferase 6, while the des‑carboxymethyl analog reportedly hits an entirely different set of targets (RGS4, MOR, ADAM17, CHRM1) in high‑throughput screens . Consequently, the two compounds cannot be treated as interchangeable SAR probes or screening surrogates.

More hydrophilic profile (lower computed logP) may alter passive permeability relative to the des‑carboxymethyl analog

Higher predicted aqueous solubility (~5‑fold) may widen assay dilution range, limiting direct drop‑in substitution

Engages a different target panel (endothelin/PRMT6 vs RGS4/MOR/ADAM17/CHRM1); SAR conclusions may not transfer

Quantitative Comparison: {[3-(Carboxymethyl)-4-methyl-2-oxo-2H-chromen-7-yl]oxy}(phenyl)acetic acid vs. Des-Carboxymethyl Analog

LogP Reduction by 3-Carboxymethyl Group

The addition of a carboxymethyl substituent at the 3‑position of the coumarin scaffold lowers the computed octanol‑water partition coefficient by 0.86 log units relative to the des‑carboxymethyl analog . This reduction is consistent with the introduction of a polar, ionisable carboxylic acid function.

LogP Reduction

Computed property · Data to verify

ΔLogP = –0.86 (target 2.24 vs analog 3.10)

Supports hydrophilicity shift from carboxymethyl group

Experimental logP measurement recommended

Evidence Dimension	Computed logP (octanol‑water partition coefficient)
Target Compound Data	LogP = 2.24
Comparator Or Baseline	[(4‑methyl‑2‑oxo‑2H‑chromen‑7‑yl)oxy](phenyl)acetic acid – LogP = 3.10
Quantified Difference	ΔLogP = –0.86 (target more hydrophilic)
Conditions	Computed property; model not explicitly defined but assumed ACD/Labs or analogous algorithm

Why This Matters

Lower logP reduces passive membrane permeability and may decrease off‑target binding to hydrophobic protein pockets, an important consideration when selecting compounds for cellular versus biochemical assays.

Aqueous Solubility Improvement by 3-Carboxymethyl Group

The target compound shows a LogSW (computed aqueous solubility) of –3.40, which is 0.71 log units more favourable (less negative) than the –4.11 value reported for the des‑carboxymethyl comparator . This corresponds to an approximately 5‑fold higher predicted equilibrium solubility.

Aqueous Solubility

Computed property · Data to verify

ΔLogSW = +0.71 (~5× more soluble than analog)

May support wider assay dilution range

Equilibrium solubility assay advised for formulation

Evidence Dimension	Computed aqueous solubility (LogSW)
Target Compound Data	LogSW = –3.40
Comparator Or Baseline	[(4‑methyl‑2‑oxo‑2H‑chromen‑7‑yl)oxy](phenyl)acetic acid – LogSW = –4.11
Quantified Difference	ΔLogSW = +0.71 (target ~5× more soluble)
Conditions	Computed property; assumed standard fragment‑based solubility model

Why This Matters

Higher aqueous solubility reduces the risk of compound precipitation in assay media, lowers the probability of aggregation‑based false positives, and widens the usable DMSO‑to‑buffer dilution range during screening.

Divergent Biological Target Profiles

Public bioactivity data show that the target compound inhibits the Endothelin‑1 receptor with an IC₅₀ of 69 000 nM and Protein arginine N‑methyltransferase 6 with an IC₅₀ of 430 000 nM [1]. In contrast, high‑throughput screens of the des‑carboxymethyl analog record hits on an entirely different panel of targets, including regulator of G‑protein signaling 4 (RGS4), mu‑type opioid receptor (MOR), ADAM17, and muscarinic acetylcholine receptor M1 ; no activity on endothelin or methyltransferase targets is reported for the analog.

Divergent Targets

Class‑level inference

Target: Endothelin‑1 (IC₅₀ 69 µM), PRMT6 (430 µM)
Analog: RGS4, MOR, ADAM17, CHRM1

Distinct bioactivity fingerprint; target‑specific screening context

Quantitative IC₅₀ for analog not disclosed

Evidence Dimension	In vitro bioactivity profile
Target Compound Data	Endothelin‑1 receptor IC₅₀ = 69 000 nM; PRMT6 IC₅₀ = 430 000 nM
Comparator Or Baseline	Des‑carboxymethyl analog – hits on RGS4, MOR, ADAM17, CHRM1 (quantitative IC₅₀ not disclosed in aggregated data); no reported endothelin or PRMT6 activity
Quantified Difference	Distinct target panels; qualitative shift in protein class engagement
Conditions	Target compound data from Molbic database (cell‑based and biochemical assays); comparator data from PubChem‑deposited HTS results (various assay formats)

Why This Matters

The non‑overlapping target engagement profiles indicate that the 3‑carboxymethyl group steers the compound toward a different biological space; researchers interested in endothelin or methyltransferase targets should prioritise this chemotype over the des‑carboxymethyl analog.

• [1] Molbic/IDRB Lab. Compound CP0067692 – IC₅₀ values for Endothelin‑1 receptor and PRMT6. Available at: https://molbic.idrblab.net/data/compound/details/CP0067692 (accessed 2026-04-30). View Source

Additional Hydrogen-Bond Donor from 3-Carboxymethyl Group

The molecular formula of the target compound (C₂₀H₁₆O₇) differs from that of the des‑carboxymethyl analog (C₁₈H₁₄O₅) by exactly C₂H₂O₂, corresponding to a CH₂COOH moiety . This adds one carboxylic acid hydrogen‑bond donor and two additional hydrogen‑bond acceptor atoms, increasing the total HBD count from 1 (in the comparator) to 2 (in the target compound).

Added H‑Bond Donor

Structural evidence

HBD count: 2 (target) vs 1 (analog); +1 HBD, +2 HBA

May enable directional polar interactions with protein targets

Inferred from molecular formula comparison

Evidence Dimension	Hydrogen‑bond donor count (structural)
Target Compound Data	2 HBD (carboxymethyl COOH + phenylacetic COOH)
Comparator Or Baseline	1 HBD (phenylacetic COOH only)
Quantified Difference	+1 HBD; +2 HBA
Conditions	Inferred from molecular formula comparison (C₂₀H₁₆O₇ vs. C₁₈H₁₄O₅)

Why This Matters

The additional hydrogen‑bond donor enables more specific, directional interactions with protein targets, which can translate into improved binding enthalpy and selectivity in medicinal chemistry programmes.

Optimal Use Cases for {[3-(Carboxymethyl)-4-methyl-2-oxo-2H-chromen-7-yl]oxy}(phenyl)acetic acid

SAR of 3-Substituted Coumarins

The 3‑carboxymethyl substituent, which is absent in the widely available des‑carboxymethyl analog , provides an additional carboxylic acid handle for exploring salt‑bridge and hydrogen‑bond interactions with protein targets. The documented logP reduction (Δ = –0.86) and solubility improvement (ΔLogSW = +0.71) make this compound a valuable tool for studying the impact of polar substituents on coumarin pharmacokinetic properties .

Screening for Endothelin-1 and PRMT Targets

The compound exhibits weak but confirmed inhibition of Endothelin‑1 receptor (IC₅₀ = 69 000 nM) and PRMT6 (IC₅₀ = 430 000 nM) [1], targets that are not addressed by the des‑carboxymethyl analog according to publicly deposited HTS data . The compound can serve as a starting point for hit‑to‑lead optimisation or as a chemical probe for these under‑explored target families.

Physicochemical Property Optimisation Studies

The head‑to‑head comparison demonstrates that the 3‑carboxymethyl group simultaneously lowers logP by 0.86 units and raises aqueous solubility by approximately 5‑fold . This balanced lipophilicity–solubility shift is instructive for medicinal chemists designing solubility‑enhanced coumarin libraries without resorting to charged basic amines.

Diversity-Oriented Synthesis and Library Design

The carboxymethyl‑functionalised coumarin scaffold introduces a distinct chemical space compared to the simpler 4‑methyl‑7‑phenylacetoxy coumarin scaffold . Incorporating this compound into screening decks increases the topological and pharmacophoric diversity of commercial libraries, potentially accessing novel biological targets not covered by the des‑carboxymethyl chemotype .

Application

Selection Property

Validation Focus

SAR of 3‑substituted coumarins

3‑carboxymethyl substitution for polar interaction studies

Hydrogen‑bonding and lipophilicity profiling

Endothelin‑1 / PRMT6 screening

Target engagement on endothelin‑1 and PRMT6

Confirm activity and selectivity in relevant assays

Physicochemical property studies

Balanced logP and solubility shift vs des‑carboxymethyl analog

Experimental logP and solubility measurement

Diversity‑oriented library design

Distinct pharmacophoric space compared to simpler 4‑methyl‑7‑phenylacetoxy coumarin

Assess target novelty in screening campaigns

• [1] Molbic/IDRB Lab. Compound CP0067692 – IC₅₀ data. Available at: https://molbic.idrblab.net/data/compound/details/CP0067692 (accessed 2026-04-30). View Source